![molecular formula C9H8F2O B1409001 2',3'-Difluoro-5'-methylacetophenone CAS No. 1806306-82-0](/img/structure/B1409001.png)
2',3'-Difluoro-5'-methylacetophenone
Overview
Description
2’,3’-Difluoro-5’-methylacetophenone is a chemical compound with the molecular formula C9H8F2O . It has a molecular weight of 170.16 .
Molecular Structure Analysis
The molecular structure of 2’,3’-Difluoro-5’-methylacetophenone consists of a benzene ring with two fluorine atoms and one methyl group attached .Physical And Chemical Properties Analysis
2’,3’-Difluoro-5’-methylacetophenone has a predicted boiling point of 222.7±35.0 °C and a predicted density of 1.168±0.06 g/cm3 .Scientific Research Applications
Synthesis and Structural Studies
Synthetic Applications : 2',3'-Difluoro-5'-methylacetophenone is utilized in synthetic chemistry. For example, it's involved in the Claisen condensation process to synthesize derivatives like 2-(trifluoroacetyl)chromones and 5-aryl-2-hydroxy-2-(trifluoromethyl)furan-3(2H)-ones, showcasing its versatility in creating complex organic structures (Irgashev et al., 2009).
Structural Investigations : Studies on o-hydroxyacetophenone derivatives, which include compounds similar to this compound, reveal insights into their molecular structure and intermolecular interactions. These investigations are crucial for understanding the chemical behavior and potential applications of these compounds (Chattopadhyay et al., 2012).
Photochemistry and Photorelease Studies
Photorelease Mechanisms : The compound's derivatives play a significant role in photochemistry, particularly in studies involving photorelease mechanisms. For instance, research on related phenacyl chlorides and benzoates provides insights into photoenolization and photoreactions, which are fundamental in synthetic organic chemistry (Plíštil et al., 2006).
Photoremovable Protecting Groups : Certain derivatives of this compound are studied for their potential as photoremovable protecting groups. This application is significant in organic synthesis and biochemistry, where controlled release of substances is required (Zabadal et al., 2001).
Biological and Medicinal Chemistry Applications
- Metal Complex Studies : The formation of metal complexes with derivatives of this compound, such as with Schiff base derived from 2-hydroxy-5-methylacetophenone, is researched for their antibacterial and antifungal properties. This area of study has implications in developing new pharmaceuticals and understanding metal-ligand interactions in biological systems (Yaul et al., 2009).
Mechanism of Action
The mechanism of action of 2’,3’-Difluoro-5’-methylacetophenone is not clear as it is not intended for human or veterinary use.
properties
IUPAC Name |
1-(2,3-difluoro-5-methylphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O/c1-5-3-7(6(2)12)9(11)8(10)4-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFFPYOKMQGJEDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)F)F)C(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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